Cas no 1806908-51-9 (3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine
• CAS No: 1806908-51-9
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858319
• Update Time: 2025-09-27

3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-6(8)4(9)2-5(12-3)7(10)11/h2,7H,1H3
• InChI Key： VEXSBEFHGSNSJO-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(F)F)=NC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine

Research Briefing on 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine (CAS: 1806908-51-9): Recent Advances and Applications

3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine (CAS: 1806908-51-9) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a key building block for the construction of novel heterocyclic compounds with diverse biological activities.

In the context of agrochemical applications, 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine has been utilized as a precursor for the synthesis of fungicides and herbicides. The presence of both bromo and chloro substituents on the pyridine ring enhances its reactivity, enabling efficient cross-coupling reactions. The difluoromethyl group further contributes to the lipophilicity and metabolic stability of the resulting compounds, making them suitable for field applications. Recent patent filings have disclosed novel fungicidal agents derived from this intermediate, demonstrating efficacy against a broad spectrum of plant pathogens.

From a pharmaceutical perspective, this compound has shown promise in medicinal chemistry programs targeting various disease areas. Researchers have employed 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine as a scaffold for the development of kinase inhibitors, particularly those targeting inflammatory pathways. The methyl group at the 2-position provides steric hindrance that can be exploited to modulate selectivity profiles. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this building block into a series of JAK3 inhibitors with improved pharmacokinetic properties.

The synthetic utility of 1806908-51-9 has been further demonstrated in recent methodological developments. A team at MIT developed a novel palladium-catalyzed amination protocol that efficiently functionalizes the bromo position while preserving the other halogen substituents. This advancement, published in ACS Catalysis, significantly expands the derivatization possibilities for this important intermediate. Concurrently, computational studies have provided insights into the electronic effects of the difluoromethyl group on the pyridine ring's reactivity, enabling more rational design of synthetic routes.

In terms of safety and handling, recent toxicological assessments indicate that 3-Bromo-4-chloro-6-(difluoromethyl)-2-methylpyridine requires careful management in laboratory settings. While not classified as acutely toxic, prolonged exposure should be avoided, and appropriate personal protective equipment is recommended during handling. Updated material safety data sheets (2023 revision) provide detailed guidance on storage conditions and disposal methods to ensure environmental compliance.

The commercial availability of this compound has improved significantly in the past year, with several specialty chemical suppliers now offering it at various purity grades. Current market analysis suggests growing demand, particularly from contract research organizations engaged in agrochemical discovery programs. Price trends indicate moderate stability, though supply chain considerations for the precursor materials remain a factor to monitor.

Future research directions for 1806908-51-9 appear to focus on expanding its application in asymmetric synthesis and exploring its potential in metal-organic framework (MOF) construction. Preliminary results from a University of Tokyo research group suggest that the steric and electronic properties of this pyridine derivative may make it particularly suitable for designing novel catalytic systems. These developments underscore the continuing importance of this compound in both academic and industrial research settings.